Ammonium sulfate, ReagentPlus(R), >=99.0%
Ammonium sulfate, ReagentPlus(R), >=99.0%
Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999)
Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.
Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.
Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
Brand Name:
Vulcanchem
CAS No.:
7783-20-2
VCID:
VC0147856
InChI:
InChI=1S/H3N.H2O4S/c;1-5(2,3)4/h1H3;(H2,1,2,3,4)
SMILES:
N.OS(=O)(=O)O
Molecular Formula:
(NH4)2SO4
H8N2O4S
H8N2O4S
Molecular Weight:
115.11 g/mol
Ammonium sulfate, ReagentPlus(R), >=99.0%
CAS No.: 7783-20-2
Reference Standards
VCID: VC0147856
Molecular Formula: (NH4)2SO4
H8N2O4S
Molecular Weight: 115.11 g/mol
CAS No. | 7783-20-2 |
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Product Name | Ammonium sulfate, ReagentPlus(R), >=99.0% |
Molecular Formula | (NH4)2SO4 H8N2O4S |
Molecular Weight | 115.11 g/mol |
IUPAC Name | azane;sulfuric acid |
Standard InChI | InChI=1S/H3N.H2O4S/c;1-5(2,3)4/h1H3;(H2,1,2,3,4) |
Standard InChIKey | BFNBIHQBYMNNAN-UHFFFAOYSA-N |
Isomeric SMILES | [NH4+].[NH4+].[O-]S(=O)(=O)[O-] |
Impurities | Today`s commercial ammonium sulfate is generally of high purity (> 99 %), with a water content of < or = 0.2% w/w, heavy metals < or = 5 mg/kg and iron < or = 5 mg/kg, and free acid < or = 0.01% w/w. |
SMILES | N.OS(=O)(=O)O |
Canonical SMILES | [NH4+].[NH4+].[O-]S(=O)(=O)[O-] |
Colorform | White or brown orthorhombic crystals Orthorhombic crystals or white granules Brownish gray to white crystals according to degree of purity |
Density | 1.78 at 59 °F (USCG, 1999) 1.77 g/cu cm |
Melting Point | Mp 513 ° (sealed tube) 280 °C (decomposes) |
Physical Description | Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999) DryPowder; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, Liquid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WetSolid White powder, shining plates or crystalline fragments |
Description | Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999) Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt. Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Freely soluble in water, insoluble in ethanol In water, 76.4 g/100 g water at 25 °C In water: g ammonium sulfate/100 g saturated solution: 41.22 at 0 °C; 43.47 at 25 °C; 50.42 at 100 °C In water (g/100 g H2O): 70.6 at 0 °C; 76.7 at 25 °C; 103.8 at 100 °C Insoluble in acetone, ethanol Solubility decreases with addition of ammonia: at 10 °C, from 73 g in 100 g of water, to 18 g in 100 g of 24.5% aqueous ammonia |
Synonyms | Ammonium Sulfate Sulfate, Ammonium |
Vapor Pressure | Vapor pressure of saturated solution: 0.901 kPa at 10 °C; 1.319 kPa at 15 °C; 1.871 kPa at 20 °C; 2.573 kPa at 25 °C; 3.439 kPa at 30 °C; 4.474 kPa at 35 °C |
PubChem Compound | 16211166 |
Last Modified | Nov 11 2021 |
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